Cas no 1849376-77-7 (Azetidine, 3-(3-methylcyclohexyl)-)

• Product Name: Azetidine, 3-(3-methylcyclohexyl)-
• CAS No: 1849376-77-7
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• MDL: MFCD30536032
• CID: 5192001
• PubChem ID: 118243891
• Update Time: 2025-07-17

Azetidine, 3-(3-methylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• Azetidine, 3-(3-methylcyclohexyl)-

• MDL： MFCD30536032
• Inchi： 1S/C10H19N/c1-8-3-2-4-9(5-8)10-6-11-7-10/h8-11H,2-7H2,1H3
• InChI Key： WMPJJNHUFYBTHX-UHFFFAOYSA-N
• SMILES： N1CC(C2CCCC(C)C2)C1

Computed Properties

• Exact Mass: 153.151749610g/mol
• Monoisotopic Mass: 153.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Additional information on Azetidine, 3-(3-methylcyclohexyl)-

Introduction to Azetidine, 3-(3-methylcyclohexyl)- (CAS No. 1849376-77-7)

Azetidine, 3-(3-methylcyclohexyl)-, identified by the Chemical Abstracts Service Number (CAS No.) 1849376-77-7, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic amine derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound features a six-membered azetidine ring substituted with a bulky 3-methylcyclohexyl group, which imparts distinct steric and electronic characteristics that make it a valuable scaffold for drug development.

The synthesis of Azetidine, 3-(3-methylcyclohexyl)- involves multi-step organic transformations, typically starting from readily available precursors such as cyclohexanone and ammonia derivatives. The introduction of the azetidine ring is achieved through cyclization reactions, often catalyzed by specific metal complexes or acidic conditions. The subsequent attachment of the 3-methylcyclohexyl moiety requires precise regioselective functionalization techniques, ensuring the correct positioning of the substituent for optimal biological activity.

One of the most compelling aspects of Azetidine, 3-(3-methylcyclohexyl)- is its potential as a pharmacophore in the design of novel therapeutic agents. The combination of the azetidine core and the bulky alkyl group creates a molecule with both lipophilic and hydrogen bonding capabilities, making it an attractive candidate for modulating biological targets. Recent studies have highlighted its utility in developing inhibitors for enzymes involved in metabolic disorders and inflammatory pathways.

In the realm of medicinal chemistry, Azetidine, 3-(3-methylcyclohexyl)- has been explored for its role in addressing unmet medical needs. Researchers have leveraged its structural framework to create derivatives with enhanced binding affinity and selectivity. For instance, modifications to the 3-methylcyclohexyl group have led to compounds that exhibit promising activity against bacterial pathogens by interfering with essential metabolic processes. This underscores the importance of fine-tuning molecular architecture to achieve desired pharmacological outcomes.

The pharmacokinetic profile of Azetidine, 3-(3-methylcyclohexyl)- is another area of active investigation. Its physicochemical properties, including solubility and metabolic stability, are critical factors in determining its bioavailability and therapeutic efficacy. Computational modeling has been instrumental in predicting how structural variations influence these properties, allowing researchers to optimize candidates for clinical development. Such advancements underscore the interdisciplinary nature of modern drug discovery, where chemical synthesis meets computational biology.

Recent breakthroughs in understanding enzyme-inhibitor interactions have further illuminated the potential of Azetidine, 3-(3-methylcyclohexyl)- as a lead compound. High-resolution crystal structures of target enzymes complexed with analogs derived from this scaffold have provided insights into binding mechanisms at an atomic level. These findings have guided the design of next-generation inhibitors with improved potency and reduced off-target effects. The integration of structure-based drug design principles with traditional synthetic methodologies has accelerated the pipeline for novel therapeutics.

The versatility of Azetidine, 3-(3-methylcyclohexyl)- extends beyond enzyme inhibition; it has also been explored as a building block for heterocyclic libraries used in high-throughput screening campaigns. By systematically varying substituents on both the azetidine ring and the cyclohexyl moiety, researchers can generate diverse chemical entities for rapid evaluation against multiple disease targets. This approach has proven particularly effective in identifying lead compounds for oncology applications, where complex biological pathways require multifaceted intervention.

The environmental impact of synthesizing Azetidine, 3-(3-methylcyclohexyl)- is also a consideration in contemporary research practices. Green chemistry principles have been applied to develop more sustainable synthetic routes, minimizing waste and reducing reliance on hazardous reagents. Catalytic methods that employ recyclable ligands or renewable feedstocks are being prioritized to align with global efforts toward sustainable pharmaceutical manufacturing.

In conclusion, Azetidine, 3-(3-methylcyclohexyl)- (CAS No. 1849376-77-7) represents a fascinating example of how structural innovation can drive advancements in drug discovery. Its unique combination of steric bulk and functional diversity makes it a versatile scaffold for developing novel therapeutics across various therapeutic areas. As research continues to uncover new applications and refine synthetic methodologies, Azetidine derivatives will undoubtedly play an increasingly pivotal role in addressing complex medical challenges.